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Compound Name: Prosolvin

Cat. No.: B1675510 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive comparison of Prosolvin® (active ingredient: luprostiol),

a synthetic prostaglandin F2α (PGF2α) analog, with other commonly used luteolytic agents for

estrus synchronization in cattle. The following sections present quantitative data from various

studies, detail experimental protocols, and illustrate key biological and procedural pathways to

offer an objective evaluation of Prosolvin's effectiveness across different cattle breeds and in

comparison to its alternatives.

Comparative Efficacy in Estrus Synchronization and
Fertility
The primary application of Prosolvin and other PGF2α analogs in cattle is to induce luteolysis,

leading to the synchronization of estrus and ovulation, thereby facilitating artificial insemination

(AI) programs. The success of these programs is typically measured by estrus response,

conception rates, and overall pregnancy rates.

Quantitative Data Summary
The following tables summarize key performance indicators of luprostiol (Prosolvin) and its

main alternatives, dinoprost and cloprostenol, as reported in various studies. It is important to

note that direct head-to-head comparisons across a wide range of breeds within a single study

are limited; therefore, data is compiled from multiple sources.
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Table 1: Estrus Response Rates

Product
(Active
Ingredien
t)

Breed(s)
Animal
Type

Estrus
Respons
e (%)

Comparat
or

Comparat
or Estrus
Respons
e (%)

Source(s)

Prosolvin

(Luprostiol)

Mashona,

Brahman,

Tuli

Cows 85%

Crestar

(Progester

one)

67% [1]

Luprostiol

(15 mg)

Beef

Heifers
Virgin 44%

Dinoprost

(25 mg)
42% [2]

Luprostiol Beef Cows
Multiparou

s, Lactating
23% Dinoprost 19% [2]

Luprostiol
Dairy

Heifers
Virgin 68%

Estrumate

(Cloproste

nol)

70% [2]

Cloprosten

ol

Polish

Holstein

Frisian

Cows 59.4% Dinoprost 57.6% [3]

Cloprosten

ol
Dairy Cows

Lactating

(1st Parity)
42.4% Dinoprost 34.0% [4]

Table 2: Conception and Pregnancy Rates
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Product
(Active
Ingredie
nt)

Breed(s
)

Animal
Type

Concept
ion Rate
(%)

Pregnan
cy Rate
(%)

Compar
ator

Compar
ator
Concept
ion/Preg
nancy
Rate (%)

Source(
s)

Luprostio

l (15 or

30 mg)

Brahman
Cows &

Heifers

Lowered

at 15 &

30 mg

doses

- - - [5]

Cloproste

nol

Anestrou

s Dairy

Cows

Cows 65.2% 57.5% Dinoprost
66.2% /

54.9%
[2][3]

Cloproste

nol

Lactating

Dairy

Cows

Cows

38.3%

(on Days

3-4 post-

treatment

)

14.4%

(overall)
Dinoprost

34.4% /

12.2%
[4]

d-

Cloproste

nol

Dairy

Cattle
- - 40%

Dinoprost

/

Cloproste

nol

10% /

30%
[6]

Signaling Pathway and Experimental Protocols
Understanding the mechanism of action and the context of experimental application is crucial

for interpreting the efficacy data.

Prostaglandin F2α Signaling Pathway in Bovine Luteal
Cells
Prosolvin, as a PGF2α analog, induces luteolysis by binding to the prostaglandin F receptor

(FP) on the surface of luteal cells. This initiates a signaling cascade that leads to a decrease in

progesterone production and ultimately, the regression of the corpus luteum (CL).
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Caption: PGF2α analog signaling cascade in bovine luteal cells leading to luteolysis.
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Experimental Protocols
The methodologies employed in studies evaluating PGF2α analogs are critical for the

reproducibility and comparison of results. Below are detailed protocols representative of those

used in the cited research.

Protocol 1: Estrus Synchronization in Brahman Cattle with Luprostiol

Objective: To evaluate the efficacy of different doses of Luprostiol for luteolysis and estrus

synchronization.

Animals: Brahman cows and heifers.

Procedure:

Animals were confirmed to be in the luteal phase of their estrous cycle (Day 8 or 9 post-

estrus, with Day 0 being the day of estrus).

Cattle were randomly assigned to treatment groups and received an intramuscular

injection of:

0 mg Luprostiol (Control)

3.75 mg Luprostiol

7.5 mg Luprostiol

15 mg Luprostiol

30 mg Luprostiol

500 µg Cloprostenol (Positive Control)

Blood samples were collected to measure serum progesterone concentrations to confirm

luteolysis.

Animals were observed for signs of estrus for 120 hours post-injection.

Cows exhibiting estrus were artificially inseminated.
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Conception rates were determined for the first service.[5]

Protocol 2: Comparative Efficacy of Cloprostenol and Dinoprost in Lactating Dairy Cows

Objective: To compare the rates of estrus detection, conception, and pregnancy between

Cloprostenol and Dinoprost.

Animals: Lactating dairy cows (n=4549).

Procedure:

Cows were randomly assigned to receive two intramuscular treatments, 14 days apart, of

either:

500 µg Cloprostenol

25 mg Dinoprost

The second treatment was administered on the first day of the voluntary waiting period

(approximately 57 days in milk).

Cows were observed for estrus for 5 days following the second injection.

Cows detected in estrus were inseminated according to the AM/PM rule.

Pregnancy diagnosis was performed to determine conception and overall pregnancy rates.

[4]
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Typical Estrus Synchronization Protocol
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Caption: A generalized workflow for an estrus synchronization protocol in cattle.
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Discussion and Conclusion
The available data indicates that Prosolvin (luprostiol) is an effective luteolytic agent for estrus

synchronization in cattle, with performance comparable to other widely used prostaglandin F2α

analogs like dinoprost and cloprostenol.[2] In some studies, Prosolvin demonstrated a higher

estrus response rate compared to non-prostaglandin-based synchronization methods.[1]

The choice between different PGF2α analogs may be influenced by factors such as cost,

availability, veterinarian preference, and specific herd management protocols.[2] It is also

noteworthy that some studies report differences in the physiological response to various

analogs, with luprostiol showing a greater effect on intracellular calcium mobilization in luteal

cells compared to naturally occurring PGF2α, which may contribute to its potent luteolytic and

pro-apoptotic effects.[7]

While the presented data offers valuable insights, there is a clear need for more

comprehensive, large-scale studies that directly compare the efficacy of Prosolvin against a

range of alternatives across multiple, diverse cattle breeds under standardized conditions.

Such research would provide a more definitive understanding of any breed-specific effects and

allow for more tailored recommendations in bovine reproductive management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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